2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-one

• IUPAC Name: 2-phenyl-4-(1-phenylethyliminomethyl)-1,3-oxazol-5-ol
• InChI: InChI=1S/C18H16N2O2/c1-13(14-8-4-2-5-9-14)19-12-16-18(21)22-17(20-16)15-10-6-3-7-11-15/h2-13,21H,1H3
• InChI Key: NRVBCTLTFUVESS-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)N=CC2=C(OC(=N2)C3=CC=CC=C3)O
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-one, also known as PEA-oxazoline, is a heterocyclic compound with potential applications in scientific research. It is a derivative of phenylethylamine, a neurotransmitter that plays a role in mood regulation, attention, and focus. PEA-oxazoline has been synthesized using various methods and has shown promising results in laboratory experiments.

Mechanism of Action

2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee acts as a monoamine transporter inhibitor, blocking the reuptake of neurotransmitters such as dopamine, norepinephrine, and serotonin. This leads to increased levels of these neurotransmitters in the brain, resulting in enhanced mood, focus, and attention.
Biochemical and Physiological Effects:
2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee has been shown to have various biochemical and physiological effects. It has been found to increase levels of dopamine, norepinephrine, and serotonin in the brain, leading to enhanced mood, focus, and attention. It has also been shown to increase heart rate and blood pressure, indicating its potential as a cardiovascular stimulant.

Advantages and Limitations for Lab Experiments

2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee has several advantages as a research tool. It is relatively easy to synthesize and has high purity and yield. It has also been shown to have significant effects on neurotransmitter levels, making it a valuable tool for studying the neural mechanisms of mood regulation, attention, and focus. However, 2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee also has limitations, including its potential for toxicity and the need for further studies to determine its long-term effects on the brain and body.

Future Directions

There are several future directions for research on 2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee. One area of interest is its potential as a treatment for mood disorders and ADHD. Further studies are needed to determine its safety and efficacy in humans. Another area of interest is its potential as a research tool for studying the neural mechanisms of mood regulation, attention, and focus. Future studies may also explore its potential as a cardiovascular stimulant and its effects on other physiological systems in the body.

Scientific Research Applications

2-phenyl-4-{[(1-phenylethyl)amino]methylene}-1,3-oxazol-5(4H)-onee has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to modulate the release of various neurotransmitters, including dopamine, norepinephrine, and serotonin. This modulation may have implications for the treatment of mood disorders, attention deficit hyperactivity disorder (ADHD), and other neurological conditions.